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Compound of Interest

Compound Name: Azimilide

Cat. No.: B1662471 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azimilide is a Class III antiarrhythmic agent known for prolonging the cardiac action potential

and effective refractory period.[1] Its primary mechanism of action involves the blockade of both

the rapid (IKr) and slow (IKs) components of the delayed rectifier potassium current.[2][3] A key

characteristic of some Class III agents is "reverse use-dependence," where the drug's effect is

more pronounced at slower heart rates. However, Azimilide is noted for its relative lack of

reverse use-dependence compared to other drugs in its class.[2][3] Despite this, it does exhibit

complex rate- and voltage-dependent interactions with cardiac ion channels.[4][5]

This document provides detailed protocols for investigating these rate-dependent effects using

patch-clamp electrophysiology and action potential duration measurements in isolated

cardiomyocytes.

Experimental Workflow

A typical workflow for assessing the rate-dependent effects of Azimilide involves cell

preparation, electrophysiological recording at various stimulation frequencies, data acquisition,

and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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